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Compound of Interest

Compound Name: Ticagrelor impurity 2-d7

Cat. No.: B15145045

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and regulatory compliance.
This guide provides essential, immediate safety and logistical information for the proper
disposal of Ticagrelor impurity 2-d7, a deuterated compound used in pharmaceutical
research. Adherence to these procedures is vital to ensure the safety of laboratory personnel
and the protection of the environment.

Important Note: The specific identity of "impurity 2-d7" is not publicly documented. The
following procedures are based on the available Safety Data Sheet (SDS) for the parent
compound, Ticagrelor-d7, and general best practices for the disposal of deuterated and
pharmaceutical compounds. It is imperative to consult your institution's Environmental Health
and Safety (EHS) department for specific guidance tailored to your location and the known
properties of the specific impurity.

Hazard Profile and Safety Precautions

Based on the Safety Data Sheet for Ticagrelor-d7, the compound presents the following
hazards:

o Causes serious eye irritation[1].

» Toxic to aquatic life with long-lasting effects[1].
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Therefore, appropriate personal protective equipment (PPE) must be worn when handling this
compound.

Hazard Data

o Eye Irritation Category 2A, Aquatic Chronic
GHS Classification
Category 2[1]

Signal Word Warning[1]

H319: Causes serious eye irritation. H411: Toxic
Hazard Statements o ) ]
to aquatic life with long lasting effects.[1]

P264: Wash thoroughly after handling. P273:
Avoid release to the environment. P280: Wear
eye protection/face protection.
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.

] Remove contact lenses, if present and easy to

Precautionary Statements ) o

do. Continue rinsing. P337+P313: If eye
irritation persists: Get medical advice/attention.
P391: Collect spillage. P501: Dispose of
contents/container in accordance with

local/regional/national/international regulations.

[1]

Experimental Protocols: Disposal Procedure

The proper disposal of Ticagrelor impurity 2-d7 should be treated as hazardous chemical
waste[2]. The following step-by-step procedure should be followed:

o Waste Segregation:
o Treat all waste containing Ticagrelor impurity 2-d7 as hazardous chemical waste[?2].

o Segregate the waste into clearly labeled, separate waste containers. Differentiate between
solid waste (e.g., contaminated lab supplies) and liquid waste (e.g., solutions containing
the impurity).
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o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.

» Containerization:
o Use appropriate, leak-proof, and clearly labeled hazardous waste containers.

o The label should include the words "Hazardous Waste," the full chemical name
("Ticagrelor impurity 2-d7"), and the associated hazards (e.g., "Eye Irritant,” "Aquatic
Toxin").

e Handling and Storage of Waste:

o Handle the waste in a well-ventilated area, such as a fume hood, to avoid inhalation of any
dust or aerosols[3].

o Store the waste containers in a designated, secure, and well-ventilated secondary
containment area away from incompatible materials[2][4].

o Storage areas should be cool and dry[2].
e Disposal of Empty Containers:

o Empty containers that held Ticagrelor impurity 2-d7 should be triple-rinsed with an
appropriate solvent[2].

o The rinsate must be collected and disposed of as hazardous waste[2].

o After thorough rinsing, the container can be disposed of as regular laboratory waste,
ensuring the original label is defaced or removed[2].

» Final Disposal:

o All waste disposal must be conducted in strict accordance with institutional, local, and
national regulations[?2].

o Contact your institution's EHS department to arrange for the pickup and disposal by a
licensed hazardous waste management company.
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o In the United States, the disposal of pharmaceutical waste is regulated by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery
Act (RCRA)[5][6][7]. Most pharmaceutical waste is incinerated at a licensed medical

incineration site[6].

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Ticagrelor impurity 2-d7.
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Caption: Disposal workflow for Ticagrelor impurity 2-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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